Cas no 81827-76-1 (1a,1b-Dihomothromboxane B2)

• Product Name: 1a,1b-Dihomothromboxane B2
• CAS No: 81827-76-1
• MF: C₂₂H₃₈O₆
• MW: 398.533527851105
• CID: 987152
• PubChem ID: 6439599
• Update Time: 2024-03-01

1a,1b-Dihomothromboxane B2 Chemical and Physical Properties

Names and Identifiers

• 1a,1b-Dihomo-thromboxane B2
• (E)-9-[4,6-dihydroxy-2-[(E)-3-hydroxyoct-1-enyl]oxan-3-yl]non-7-enoic acid
• 1a,1b-Dihomothromboxane B2
• 7-Nonenoic acid, 9-(tetrahydro-4,6-dihydroxy-2-(3-hydroxy-1-octenyl)-2H-pyran-3-yl)-

• Inchi： 1S/C22H38O6/c1-2-3-8-11-17(23)14-15-20-18(19(24)16-22(27)28-20)12-9-6-4-5-7-10-13-21(25)26/h6,9,14-15,17-20,22-24,27H,2-5,7-8,10-13,16H2,1H3,(H,25,26)/b9-6+,15-14+
• InChI Key： PXYWKDWTLGSULH-NUFNZXCZSA-N
• SMILES： O1C(CC(C(C/C=C/CCCCCC(=O)O)C1/C=C/C(CCCCC)O)O)O

Computed Properties

• Exact Mass: 398.26683893g/mol
• Monoisotopic Mass: 398.26683893g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 14
• Complexity: 476
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 5
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 107
• XLogP3: 3.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Thromboxanes
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Eicosanoids Thromboxanes